Cas no 2228122-20-9 (2-amino-2-1-(1H-indol-7-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1H-indol-7-yl)cyclopropylacetic acid
• CAS No: 2228122-20-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6255451
• PubChem ID: 165793598
• Update Time: 2025-10-29

2-amino-2-1-(1H-indol-7-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1H-indol-7-yl)cyclopropylacetic acid
• 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid
• 2228122-20-9
• EN300-1772134

• Inchi： 1S/C13H14N2O2/c14-11(12(16)17)13(5-6-13)9-3-1-2-8-4-7-15-10(8)9/h1-4,7,11,15H,5-6,14H2,(H,16,17)
• InChI Key： SUJJSVCLLLBILA-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC=C3C=CNC=23)CC1)N)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-2-1-(1H-indol-7-yl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid (CAS No. 2228122-20-9)

2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid (CAS No. 2228122-20-9) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a cyclopropyl ring fused with an indole moiety, a combination that is increasingly explored for its potential in modulating biological targets. The presence of both an amino group and a carboxylic acid functionality enhances its versatility, making it a valuable intermediate for the synthesis of more complex pharmacologically active molecules.

Recent trends in pharmaceutical research highlight a growing interest in cyclopropyl-containing compounds, particularly due to their ability to improve metabolic stability and bioavailability. The incorporation of an indole scaffold, a privileged structure in drug design, further elevates the relevance of 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid. Researchers are actively investigating its potential applications in targeting GPCRs (G-protein-coupled receptors) and kinases, which are critical in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most searched questions in scientific databases revolves around the synthetic routes for 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid. Current methodologies often involve multi-step organic transformations, including cyclopropanation reactions and protecting group strategies to ensure the integrity of the amino acid moiety. Advances in green chemistry have also prompted the development of more sustainable synthetic approaches, aligning with the global push toward environmentally friendly practices.

The compound's physicochemical properties, such as solubility, logP, and pKa, are frequently queried in computational chemistry forums. These parameters are crucial for predicting its behavior in biological systems and optimizing its drug-likeness. Computational tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling are often employed to explore its interactions with potential therapeutic targets.

In the context of precision medicine, 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid has been studied for its potential role in personalized therapeutics. Its structural features make it a candidate for prodrug development, where targeted delivery systems could enhance efficacy while minimizing side effects. This aligns with the broader industry focus on patient-centric drug design and biomarker-driven therapies.

Another hot topic is the compound's potential in neuropharmacology. The indole core is a hallmark of many neurotransmitter analogs, and researchers are exploring whether derivatives of this compound could modulate serotonergic or dopaminergic pathways. Such investigations are particularly relevant given the rising prevalence of mental health disorders and the need for novel therapeutics with improved safety profiles.

From an industrial perspective, scalability and cost-effective synthesis of 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid remain key challenges. Patent literature reveals ongoing efforts to optimize large-scale production, with a focus on catalytic methods and flow chemistry techniques. These innovations are critical to meeting the demands of preclinical and clinical development.

In summary, 2-amino-2-[1-(1H-indol-7-yl)cyclopropyl]acetic acid (CAS No. 2228122-20-9) represents a promising scaffold with multifaceted applications in drug discovery. Its unique structure, combined with the growing body of research into cyclopropyl and indole-based therapeutics, positions it as a compound of significant interest for future pharmaceutical innovation.